![molecular formula C14H22N4O B8663389 3-{[3-(Diethylamino)propyl]amino}-1,2-dihydro-4H-indazol-4-one CAS No. 89443-48-1](/img/structure/B8663389.png)
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REACTION_CXSMILES
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[Mg].[CH2:2]([N:4]([CH2:19][CH3:20])[CH2:5][CH2:6][CH2:7][NH:8][C:9]1[C:17]2[C:12](=[CH:13][CH:14]=[CH:15][C:16]=2Cl)[NH:11][N:10]=1)[CH3:3].C(Br)(C)C.O=O.C(=O)=[O:28].S(=O)(=O)(O)O>O.C(OCC)C>[CH2:2]([N:4]([CH2:19][CH3:20])[CH2:5][CH2:6][CH2:7][NH:8][C:9]1[C:17]2[C:12](=[CH:13][CH:14]=[CH:15][C:16]=2[OH:28])[NH:11][N:10]=1)[CH3:3]
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Name
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Quantity
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2.81 g
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Type
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reactant
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Smiles
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C(C)N(CCCNC1=NNC2=CC=CC(=C12)Cl)CC
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Name
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Quantity
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2.06 g
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Type
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reactant
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Smiles
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C(C)(C)Br
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)OCC
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Name
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Quantity
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600 mg
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Type
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reactant
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Smiles
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[Mg]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)OCC
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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was added dropwise a mixed solution
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Type
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TEMPERATURE
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Details
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to reflux the solution
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Type
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WAIT
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Details
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the solution was left
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Type
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FILTRATION
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Details
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filtered
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Type
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ADDITION
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Details
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To the aqueous layer of the filtrate was added an aqueous potassium carbonate solution
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Type
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CUSTOM
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Details
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to separate crystals
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Type
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CUSTOM
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Details
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The crystals were obtained by filtration
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Type
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CUSTOM
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Details
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dried
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Reaction Time |
12 h |
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Name
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Type
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product
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Smiles
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C(C)N(CCCNC1=NNC2=CC=CC(=C12)O)CC
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| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.08 g | |
| YIELD: PERCENTYIELD | 41% |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
